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Core Research Trends in Diazepam (2012-2021)

A bibliometric analysis of 3,870 scientific publications from the Web of Science core collection (2012-2021)

has quantified the research landscape. The table below summarizes the key metrics from this analysis [1] [2].

Analysis - ) .
. . Key Findings and Leading Entities
Dimension
Overall Output 3,870 publications; high volume of citations indicates active and impactful field

[1].

| Leading Countries/Regions | 1. USA (937 publications, 24.21%) 2. China (448 publications, 11.58%) 3.
United Kingdom & Germany (close cooperation) [1]. | | Leading Institutions | University of California
System (96 publications, 3,446 citations) [1]. | | Prominent Authors | * Most Published: James M Cook (28
papers) * Most Cited: Rudolph Uwe (539 citations) [1]. | | Core Research Hotspots | Status epilepticus,
GABA , receptors, intranasal formulation, gephyrin, UPLC-MS/MS for analysis [1] [2]. |

Emerging Trends & Clinical Applications

Recent research and development have progressed beyond the scope of the 2022 bibliometric analysis,

focusing on advanced formulations and new clinical data.
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e Innovative Drug Delivery Systems: Research into novel delivery methods aims to improve efficacy
and patient experience. Bilayered floating tablets are being developed to extend the drug's residence
time in the gastrointestinal tract, enabling a combination of immediate and controlled release over 8
hours [3]. The successful development of intranasal delivery (diazepam nasal spray) provides a

reliable, non-invasive route for rapid treatment of seizure clusters [4].

¢ Recent Clinical Data: New data from a 2025 post-hoc analysis supports the use of diazepam nasal
spray (Valtoco) in pediatric patients aged 2-5 years. The study confirmed the treatment's prompt
control of prolonged seizures and a potential long-term effect of increasing the interval between

seizure episodes over time [4].

Bibliometric Analysis Methodology

For researchers looking to conduct a similar bibliometric analysis, the following table outlines the validated

methodology [1].
Methodology Step Protocol Details
Data Source Web of Science Core Collection (SCI-EXPANDED).

| Search Strategy | Search Query: TS = (diazepam) Timespan: Define specific period (e.g., 2012-2021)
Filters: Limit to "Article" and "Review" document types; English language. | | Data Extraction & Cleaning
| Export records in plain text format. Clean data by merging synonyms, attributing regions to countries, and
unifying author/institution name variations. | | Analysis Tools | Use a combination of: « VOSviewer: For co-
authorship, keyword co-occurrence, and journal analysis. * CiteSpace: For reference co-citation analysis and

timeline visualization. * Microesoft Excel: For trend analysis of annual outputs and citations. |

The workflow for this process can be visualized as follows:

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/35306880/
https://finance.yahoo.com/news/neurelis-highlight-data-study-diazepam-130000716.html
https://finance.yahoo.com/news/neurelis-highlight-data-study-diazepam-130000716.html
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.1042594/full
https://www.smolecule.com/products/s601950?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

[Start Research DesigrD

Data Collection
from Web of Science

Data Cleaning &
Pre-processing

/[Blbllometrlc Analyas)\

alysis Tools

Data Visualization & VOSwewer CiteSpace Mlcrosoft Excel
Interpretation (Network Mapping) (Evolutionary Trends) (Trend Analysis)

Click to download full resolution via product page

Bibliometric analysis workflow from data collection to visualization.

Future Research Directions

The bibliometric analysis and recent clinical developments point toward several key future research

directions [1]:

e Deepening Clinical Applications: Further exploration of diazepam's mechanisms,
pharmacokinetics, and optimized use in clinical practice remains a core focus.

e Managing Use Risks: Continued research into the assessment and management of risks like
tolerance, dependence, and withdrawal is crucial.

¢ Advancing Formulations: The trend towards sophisticated delivery systems, such as intranasal
sprays and complex oral tablets, is likely to continue, improving convenience and therapeutic
outcomes.
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I hope this structured technical guide provides a robust foundation for your research and development

planning.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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